Cas no 2971709-68-7 ([2,2'-Bithiophen]-5-yltriethylsilane)

• Product Name: [2,2'-Bithiophen]-5-yltriethylsilane
• CAS No: 2971709-68-7
• MF: C₁₄H₂₀S₂Si
• MW: 280.524102210999
• CID: 6797045
• PubChem ID: 171366851
• Update Time: 2025-05-20

[2,2'-Bithiophen]-5-yltriethylsilane Chemical and Physical Properties

Names and Identifiers

• 2,2'-bithiophen]-5-yltriethylsilane
• [2,2'-Bithiophen]-5-yltriethylsilane
• 2971709-68-7

• Inchi： 1S/C14H20S2Si/c1-4-17(5-2,6-3)14-10-9-13(16-14)12-8-7-11-15-12/h7-11H,4-6H2,1-3H3
• InChI Key： DOFSWXLZQFAJIH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 280.07756952g/mol
• Monoisotopic Mass: 280.07756952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.6±32.0 °C(Predicted)

Additional information on [2,2'-Bithiophen]-5-yltriethylsilane

[2,2'-Bithiophen]-5-yltriethylsilane: A Comprehensive Overview

[2,2'-Bithiophen]-5-yltriethylsilane, identified by the CAS number 2971709-68-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of bithiophene, a bicyclic structure composed of two thiophene rings fused together. The presence of triethylsilyl group at the 5-position of the bithiophene ring introduces unique electronic and structural properties, making it a valuable material for various applications.

The synthesis of [2,2'-Bithiophen]-5-yltriethylsilane typically involves a combination of coupling reactions and silylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the cost and environmental impact of its production. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidation and thermal degradation, which are critical factors for its practical applications.

In terms of electronic properties, [2,2'-Bithiophen]-5-yltriethylsilane exhibits a conjugated π-system due to the bithiophene framework. This conjugation enhances its ability to absorb light in the visible spectrum, making it a promising candidate for optoelectronic devices such as organic solar cells and light-emitting diodes (OLEDs). Recent research has focused on optimizing the compound's electronic properties through functionalization with other groups, further expanding its potential applications.

The structural versatility of [2,2'-Bithiophen]-5-yltriethylsilane also makes it an excellent building block for constructing more complex molecular architectures. For instance, it can serve as a precursor for synthesizing polymers or oligomers with tailored properties. Its ability to form self-assembled monolayers has been explored for applications in surface modification and nanotechnology.

From a materials science perspective, [2,2'-Bithiophen]-5-yltriethylsilane has shown potential in the development of advanced materials for energy storage systems. Its use as an additive in lithium-ion batteries has been investigated due to its ability to improve the stability and cycling performance of electrode materials. Additionally, its role in enhancing the conductivity of polymer composites has been highlighted in recent studies.

The environmental impact and sustainability aspects of [2,2'-Bithiophen]-5-yltriethylsilane are also gaining attention. Researchers are exploring greener synthesis routes and recycling methods to minimize waste and reduce the carbon footprint associated with its production. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, [2,2'-Bithiophen]-5-yltriethylsilane (CAS No. 2971709-68-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and structural flexibility continue to drive innovative research directions. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.